Cas no 19661-53-1 ((10-benzoylanthracen-9-yl)-phenylmethanone)

(10-benzoylanthracen-9-yl)-phenylmethanone structure
19661-53-1 structure
Product Name:(10-benzoylanthracen-9-yl)-phenylmethanone
CAS No:19661-53-1
MF:C28H18O2
MW:386.441327571869
CID:908306
PubChem ID:292200
Update Time:2025-04-19

(10-benzoylanthracen-9-yl)-phenylmethanone Chemical and Physical Properties

Names and Identifiers

    • (10-benzoylanthracen-9-yl)-phenylmethanone
    • 9,10-Dibenzoylanthracen
    • 9,10-Dibenzoyl-anthracen
    • 9,10-dibenzoyl-anthracene
    • 9,10-Dibenzoylanthracene
    • 9.10-Dibenzoyl-anthracen
    • AC1L6HHI
    • AC1Q5GOG
    • AG-K-45116
    • anthracene-9,10-diylbis(phenylmethanone)
    • AR-1H7438
    • CTK4E1999
    • NSC157852
    • DTXSID80303324
    • 19661-53-1
    • SCHEMBL7918712
    • NSC-157852
    • Inchi: 1S/C28H18O2/c29-27(19-11-3-1-4-12-19)25-21-15-7-9-17-23(21)26(24-18-10-8-16-22(24)25)28(30)20-13-5-2-6-14-20/h1-18H
    • InChI Key: VOICENUZWLJCFE-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)C1=C2C=CC=CC2=C(C(C2C=CC=CC=2)=O)C2=CC=CC=C21

Computed Properties

  • Exact Mass: 386.13074
  • Monoisotopic Mass: 386.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 534
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.1
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
  • LogP: 6.45500
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